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Compound of Interest

Compound Name: Dimethyl vinylphosphonate

CAS No.: 4645-32-3

Cat. No.: B1359777

Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Dimethyl vinylphosphonate is a corrosive and toxic organophosphorus compound requiring

strict adherence to safety protocols for its handling and disposal. Improper disposal can pose

significant risks to personnel and the environment. This document provides a comprehensive,

step-by-step guide for the safe disposal of dimethyl vinylphosphonate and associated

contaminated materials in a laboratory setting.

Immediate Safety Precautions
Before handling dimethyl vinylphosphonate, it is imperative to consult the Safety Data Sheet

(SDS). The primary hazards include severe skin burns, eye damage, and toxicity if swallowed.

[1][2] Always work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors.[3]

Personal Protective Equipment (PPE):

Appropriate PPE is mandatory when handling this substance.[4] This includes:
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Eye and Face Protection: Chemical splash goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A chemical-resistant apron or lab coat.

Respiratory Protection: Use a respirator with an appropriate vapor cartridge if working

outside a fume hood or if ventilation is inadequate.

Quantitative Data Summary
The following table summarizes key quantitative data for dimethyl vinylphosphonate.

Property Value Reference

CAS Number 4645-32-3 [2]

Molecular Formula C4H9O3P [1]

Molecular Weight 136.09 g/mol [5]

Appearance Colorless to pale yellow liquid [6]

Density 1.146 g/mL at 20 °C [5]

Boiling Point 197-202 °C [5]

Flash Point 98 °C (208.4 °F) - closed cup [5]

Storage Temperature 2-8°C [4][5]

Hazard Class 8 (Corrosive) [1][2]

Disposal Procedures
The cardinal rule for the disposal of dimethyl vinylphosphonate is to never pour it down the

drain.[7] It must be disposed of as hazardous waste in accordance with all local, regional, and

national regulations.[2]

Step-by-Step Disposal of Unused or Waste Dimethyl
Vinylphosphonate
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Container Selection: Obtain a dedicated, properly labeled hazardous waste container. The

container must be made of a material compatible with corrosive organic liquids, such as

high-density polyethylene (HDPE).

Labeling: Clearly label the container with "Hazardous Waste," "Corrosive," "Toxic," and the

full chemical name: "Dimethyl Vinylphosphonate."

Transfer: Carefully transfer the waste chemical into the designated container, avoiding

splashes. This should be done in a chemical fume hood.

Closure: Securely cap the container to prevent any leaks or evaporation. Do not overfill the

container; leave adequate headspace for vapor expansion.

Storage: Store the waste container in a designated satellite accumulation area for hazardous

waste. This area should be secure, well-ventilated, and away from incompatible materials

such as strong oxidizing agents and bases.[3]

Pickup: Arrange for collection by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company.

Spill Cleanup and Disposal
In the event of a spill, evacuate non-essential personnel and ensure the area is well-ventilated.

[1]

For Small Spills:

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

such as vermiculite, dry sand, or a commercial chemical absorbent. Do not use combustible

materials like paper towels to absorb the bulk of the spill.

Absorption: Cover the spill with the absorbent material and allow it to fully absorb the liquid.

[1]

Collection: Carefully scoop the contaminated absorbent material into a designated

hazardous waste container.

Decontamination: Decontaminate the spill area using a mild detergent and water solution.
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Waste Disposal: The collected absorbent material and any contaminated cleaning materials

(e.g., wipes, gloves) are considered hazardous waste and must be placed in the labeled

hazardous waste container.

For Large Spills:

Evacuation: Immediately evacuate the area and alert others.

Emergency Contact: Contact your institution's EHS or emergency response team.

Ventilation: If it is safe to do so, increase ventilation to the area.

Professional Cleanup: Do not attempt to clean up a large spill yourself. Await the arrival of

trained emergency response personnel.

Disposal of Contaminated Materials
Personal Protective Equipment (PPE): All disposable PPE (gloves, aprons, etc.) that comes

into contact with dimethyl vinylphosphonate must be disposed of as hazardous waste.

Place it in the designated solid hazardous waste container.

Empty Containers: "Empty" containers that held dimethyl vinylphosphonate are still

considered hazardous waste. They must be triple-rinsed with a suitable solvent (e.g.,

methanol or ethanol). The rinsate must be collected and disposed of as liquid hazardous

waste. After triple-rinsing, the container should be punctured or otherwise rendered unusable

and disposed of through the appropriate hazardous waste stream as advised by your EHS

department.

Contaminated Labware: Glassware and other lab equipment contaminated with dimethyl
vinylphosphonate should be decontaminated by rinsing with a suitable solvent, with the

rinsate collected as hazardous waste. After decontamination, the labware can be washed

with detergent and water.

Experimental Protocols: Neutralization (for trained
personnel only)
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While direct disposal as hazardous waste is the recommended and safest option, in some

institutional settings, neutralization of small residual amounts may be permitted under strict

protocols by trained personnel. This should only be performed if explicitly allowed by your

institution's EHS guidelines. Dimethyl vinylphosphonate is an acidic organic compound.

General Neutralization Principle:

Neutralization of acidic waste is achieved by slowly adding a weak base to the acidic material

until the pH is neutral (between 6 and 8).

Caution: The neutralization reaction can be exothermic, generating heat. Proceed with caution

and appropriate cooling measures if necessary.

Methodology:

Work in a chemical fume hood and wear all required PPE.

Place the acidic waste in a large, appropriate container (e.g., a borosilicate glass beaker)

within a secondary container (e.g., an ice bath) to manage heat generation.

Slowly, and with constant stirring, add a weak base such as sodium bicarbonate (baking

soda) or a dilute solution of sodium hydroxide.

Monitor the pH of the solution continuously using a pH meter or pH strips.

Continue adding the base until the pH is in the neutral range.

The resulting neutralized solution must still be disposed of as hazardous aqueous waste, as

it contains the phosphonate salt and other byproducts. Collect it in a labeled hazardous

waste container.

Logical Flow for Dimethyl Vinylphosphonate
Disposal
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Dimethyl Vinylphosphonate Disposal Decision Tree
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Caption: Disposal workflow for dimethyl vinylphosphonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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